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Compound of Interest

Compound Name: But-3-yn-1-amine hydrochloride

Cat. No.: B1340743 Get Quote

An In-Depth Technical Guide to But-3-yn-1-amine hydrochloride: Properties, Applications,

and Protocols

Introduction: The Versatility of a Bifunctional Linker
But-3-yn-1-amine hydrochloride is a valuable chemical reagent characterized by its dual

functionality: a terminal alkyne and a primary amine group. This unique structure positions it as

a critical building block in a multitude of synthetic applications, ranging from pharmaceutical

development to material science.[1] The terminal alkyne provides a reactive handle for highly

specific reactions, most notably Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC), a

cornerstone of "click chemistry".[2] The primary amine allows for conventional amide bond

formation and other nucleophilic reactions.

Furthermore, the compound is supplied as a hydrochloride salt, which enhances its stability

and improves its solubility in aqueous or protic solvents, simplifying handling and its application

in various laboratory settings.[1] This guide provides a comprehensive overview of its

properties, core applications, and a detailed experimental protocol for its use, designed for

researchers, chemists, and professionals in drug development.

Physicochemical Properties and Identification
Accurate identification and understanding of a compound's physical and chemical properties

are paramount for its successful application in research and synthesis. But-3-yn-1-amine
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hydrochloride is a white solid at room temperature.[1][3] Key identifying information is

summarized in the table below.

Property Value Source(s)

Molecular Formula C₄H₈ClN or C₄H₇N·HCl [1][2][4][5][6]

Molecular Weight 105.57 g/mol [1][2][3][4][5][6]

CAS Number 88211-50-1 [1][2][4][5][7]

Appearance
White to off-white

solid/powder/crystal
[1][3]

Common Synonyms

3-Butyn-1-amine

hydrochloride, But-3-ynylamine

hydrochloride, But-3-yn-1-

ylammonium chloride

[1][3][4][5]

Purity Typically ≥95% [1]

Handling, Storage, and Safety
Prudent Laboratory Handling
As with any chemical reagent, proper handling of But-3-yn-1-amine hydrochloride is

essential for laboratory safety. It is classified as an irritant and is harmful if swallowed. Standard

personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, should

be worn at all times. Work should be conducted in a well-ventilated fume hood to avoid

inhalation of dust particles.

Safety Profile:

Signal Word: Warning

Hazard Statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319

(Causes serious eye irritation), H335 (May cause respiratory irritation).

Precautionary Statements: P261 (Avoid breathing dust), P305+P351+P338 (IF IN EYES:

Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy
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to do. Continue rinsing).

Optimal Storage Conditions
To ensure its long-term stability and reactivity, But-3-yn-1-amine hydrochloride should be

stored under specific conditions. The compound is known to be hygroscopic.[3] Therefore, it is

critical to store it in a tightly sealed container in a cool, dry place. For maximum shelf-life,

storage under an inert atmosphere (e.g., argon or nitrogen) at room temperature is

recommended.[2]

Key Applications in Scientific Research
The bifunctional nature of this molecule makes it a versatile tool in several scientific domains.

"Click Chemistry" and Bioconjugation: The terminal alkyne is the key functional group for its

use in click chemistry. It reacts efficiently and selectively with azide-containing molecules to

form a stable 1,2,3-triazole ring. This reaction is widely used to link molecules together, for

example, in attaching probes to biomolecules or functionalizing surfaces.[2]

Pharmaceutical Synthesis: It serves as a crucial intermediate in the synthesis of complex

pharmaceutical agents.[1] The alkyne or amine can be a core part of the final molecular

structure or act as a handle for building out molecular complexity, particularly in the

development of drugs targeting neurological disorders.[1]

Material Science: In material science, the compound is used to functionalize polymers and

surfaces.[1] For instance, it can be incorporated into a polymer backbone to provide alkyne

side chains, which can then be used for subsequent modifications, such as grafting other

polymers or attaching specific ligands.

Experimental Protocol: A Prototypical CuAAC
"Click" Reaction
This protocol describes a general procedure for the Copper(I)-Catalyzed Azide-Alkyne

Cycloaddition (CuAAC) using But-3-yn-1-amine hydrochloride and a generic azide-

containing molecule (e.g., Benzyl Azide) as a model substrate.
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Rationale: The goal is to covalently link the butynamine to the azide partner. The reaction relies

on an in situ generated Cu(I) catalyst from CuSO₄ and a reducing agent (sodium ascorbate).

The amine hydrochloride must be neutralized or the reaction buffered to ensure the amine is

free to participate in subsequent steps or to prevent it from interfering with the catalyst.

Materials:

But-3-yn-1-amine hydrochloride

Azide-containing compound (e.g., Benzyl Azide)

Copper(II) sulfate pentahydrate (CuSO₄·5H₂O)

Sodium ascorbate

Solvent: A 1:1 mixture of tert-Butanol and water is common.

Sodium bicarbonate (for neutralization if needed)

Dichloromethane (DCM) or Ethyl Acetate (for extraction)

Brine (saturated NaCl solution)

Anhydrous sodium sulfate or magnesium sulfate (for drying)

Step-by-Step Methodology:

Reactant Preparation: In a round-bottom flask, dissolve But-3-yn-1-amine hydrochloride
(1.0 eq) and the azide-containing compound (1.0 eq) in the t-BuOH/water (1:1) solvent

system. If the amine needs to be deprotected for subsequent steps, add sodium bicarbonate

(1.1 eq) and stir for 10-15 minutes.

Catalyst Preparation: In a separate vial, prepare fresh solutions of CuSO₄·5H₂O (0.05 eq, 5

mol%) and Sodium Ascorbate (0.10 eq, 10 mol%) in a minimal amount of water.

Reaction Initiation: Add the CuSO₄ solution to the main reaction flask, followed immediately

by the dropwise addition of the sodium ascorbate solution. The solution often turns a yellow-

green or heterogeneous color.
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Reaction Monitoring: Allow the reaction to stir vigorously at room temperature. Monitor the

progress of the reaction using Thin Layer Chromatography (TLC) or Liquid Chromatography-

Mass Spectrometry (LC-MS) until the starting materials are consumed (typically 2-24 hours).

Work-up and Extraction: Once the reaction is complete, add water to the flask and extract

the product with a suitable organic solvent like DCM or ethyl acetate (3x volumes). The

organic layers are combined.

Purification: Wash the combined organic layers with brine to remove residual water and

inorganic salts. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate

the solvent in vacuo using a rotary evaporator.

Final Characterization: The resulting crude product can be purified further by column

chromatography on silica gel if necessary. The final, purified product should be characterized

by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its structure and purity.

Visualization of the CuAAC Workflow
The following diagram illustrates the logical flow of the experimental protocol described above.
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Caption: Workflow for a Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) reaction.
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Conclusion
But-3-yn-1-amine hydrochloride is a highly valuable and versatile reagent in modern

chemical synthesis. Its simple structure, combining a reactive terminal alkyne and a primary

amine, provides a powerful platform for constructing complex molecules. Its utility as a

bifunctional linker in click chemistry, pharmaceutical synthesis, and material science

underscores its importance. Proper understanding of its properties, handling requirements, and

reaction protocols, as detailed in this guide, enables researchers to effectively leverage this

compound to advance their scientific and developmental objectives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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